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Compound of Interest

Compound Name: Prostaglandin E2 serinol amide

Cat. No.: B125977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prostaglandin E2 (PGE2) serinol amide is a stable synthetic analog of PGE2 2-glyceryl ester.

Unlike its endogenous counterpart, PGE2 serinol amide is non-hydrolyzable to PGE2, making it

a valuable tool for studying the specific signaling pathways of PGE2 glyceryl esters without the

confounding effects of conversion to PGE2.[1][2] This document provides detailed application

notes and experimental protocols for the use of PGE2 serinol amide in cell culture studies,

focusing on its role in cell signaling, and providing frameworks for investigating its potential

effects on cell proliferation and apoptosis.
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Property Value Reference

Molecular Formula C₂₃H₃₉NO₆ [3]

Molecular Weight 425.6 g/mol [3]

CAS Number 951209-67-9 [3]

Solubility
Soluble in Ethanol, DMSO,

and DMF
[3]

Storage

Store at -20°C as a stock

solution. Avoid repeated

freeze-thaw cycles.

[3]

Mechanism of Action
PGE2 serinol amide is known to activate a G protein-coupled receptor (GPCR), distinct from

the classical prostanoid EP receptors.[2][4] This activation initiates a downstream signaling

cascade involving the production of inositol 1,4,5-triphosphate (IP₃), leading to the mobilization

of intracellular calcium.[2][4] Subsequently, this pathway activates Protein Kinase C (PKC) and

stimulates the phosphorylation of Extracellular signal-Regulated Kinases (ERK1/2).[2]
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Caption: Signaling pathway of PGE2 serinol amide.
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Application 1: Calcium Mobilization Assay in RAW
264.7 Cells
PGE2 serinol amide has been demonstrated to induce a concentration-dependent increase in

intracellular calcium in the murine macrophage-like cell line RAW 264.7.[2] The following

protocol details the methodology for this assay.

Quantitative Data
While specific EC₅₀ values for PGE2 serinol amide are not readily available in the literature, a

study on its structural analogs suggests that compounds with an amide linkage are potent

inducers of calcium mobilization.[1] Researchers should perform a dose-response curve to

determine the EC₅₀ in their specific experimental setup.

Cell Line Assay Endpoint Expected Outcome

RAW 264.7 Calcium Mobilization
Increase in

intracellular Ca²⁺

Concentration-

dependent increase

H1819 (Human non-

small cell lung cancer)
Calcium Mobilization

Increase in

intracellular Ca²⁺

Concentration-

dependent increase

Experimental Protocol: Calcium Mobilization Assay
This protocol is adapted from Richie-Jannetta et al., 2010.[2]

Materials:

PGE2 serinol amide

RAW 264.7 cells

96-well black, clear bottom plates

FLIPR Calcium 3 Assay Kit (or equivalent)

Hanks' Balanced Salt Solution (HBSS)
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Modified Tyrode's solution (10 mM HEPES, pH 7.4, 2 mM CaCl₂, 10 mM glucose, 150 mM

NaCl, 6 mM KCl, and 1 mM MgCl₂)

Probenecid

Fluorometric Imaging Plate Reader (FLIPR) or equivalent microplate reader with

fluorescence detection capabilities

Procedure:

Cell Seeding:

Seed RAW 264.7 cells in a 96-well black, clear bottom plate at a density of 5 x 10⁴

cells/well.

Incubate for 24-48 hours at 37°C in a 5% CO₂ incubator until cells are 60-70% confluent.

Preparation of Reagents:

Prepare a stock solution of PGE2 serinol amide in a suitable solvent (e.g., ethanol).

On the day of the assay, prepare serial dilutions of PGE2 serinol amide in assay buffer

(equal parts HBSS and modified Tyrode's solution with 2.5 mM probenecid and 20 mM

HEPES, pH 7.4).

Reconstitute the Calcium 3 dye according to the manufacturer's instructions in the same

assay buffer.

Cell Loading:

Remove the culture medium from the cells.

Add 100 µL of the prepared Calcium 3 dye solution to each well.

Incubate the plate for 1 hour at 37°C in the dark.

Measurement of Calcium Mobilization:
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Program the fluorometric plate reader to measure fluorescence intensity at an excitation

wavelength of 488 nm and an emission wavelength of 525 nm.

Set the instrument to add 50 µL of the PGE2 serinol amide dilutions to each well.

Establish a baseline fluorescence reading for approximately 20 seconds before the

addition of the compound.

Record the fluorescence intensity at regular intervals (e.g., every 1.5 seconds) for at least

3 minutes after the addition of PGE2 serinol amide.

Data Analysis:

Calculate the change in fluorescence intensity over time for each concentration.

Plot the peak fluorescence response against the logarithm of the PGE2 serinol amide

concentration to generate a dose-response curve.

Determine the EC₅₀ value from the dose-response curve.

Experimental Workflow for Calcium Mobilization Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b125977?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/20152925/
https://pubmed.ncbi.nlm.nih.gov/20152925/
https://pubmed.ncbi.nlm.nih.gov/20152925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214664/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214664/
https://www.caymanchem.com/product/10193/prostaglandin-e2-serinol-amide
https://pmc.ncbi.nlm.nih.gov/articles/PMC357014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC357014/
https://www.benchchem.com/product/b125977#using-pge2-serinol-amide-in-cell-culture-studies
https://www.benchchem.com/product/b125977#using-pge2-serinol-amide-in-cell-culture-studies
https://www.benchchem.com/product/b125977#using-pge2-serinol-amide-in-cell-culture-studies
https://www.benchchem.com/product/b125977#using-pge2-serinol-amide-in-cell-culture-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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